Cas no 2680738-53-6 (2-(N-ethylacetamido)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-(N-ethylacetamido)-1,3-thiazole-4-carboxylic acid
• CAS No: 2680738-53-6
• MF: C₈H₁₀N₂O₃S
• MW: 214.241600513458
• CID: 5648176
• PubChem ID: 165936362
• Update Time: 2023-09-20

2-(N-ethylacetamido)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28273430
• 2-(N-ethylacetamido)-1,3-thiazole-4-carboxylic acid
• 2680738-53-6

• Inchi： 1S/C8H10N2O3S/c1-3-10(5(2)11)8-9-6(4-14-8)7(12)13/h4H,3H2,1-2H3,(H,12,13)
• InChI Key： KKBNQWWDPQCLLR-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1N(C(C)=O)CC

Computed Properties

• Exact Mass: 214.04121336g/mol
• Monoisotopic Mass: 214.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 98.7Ų